4-amino-5-isobutyl-1H-pyrazol-3-carboxylic acid amide

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 4-amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C8H14N4O/c1-4(2)3-5-6(9)7(8(10)13)12-11-5/h4H,3,9H2,1-2H3,(H2,10,13)(H,11,12)
• InChI Key: BIIJYQAFIVMRLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=C(C(=NN1)C(=O)N)N

Description

4-amino-5-isobutyl-1H-pyrazol-3-carboxylic acid amide is a useful research compound. Its molecular formula is C8H14N4O and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Isobutyl-4-nitro-1H-pyrazol-3-carboxylic acid amide (4.7 g, 22 mmol) and 10% palladium on carbon (300 mg) in ethanol (80 ml) was stirred under hydrogen (60 psi) at room temperature for 4 hours, and held under nitrogen for 64 hours. The reaction mixture was filtered and the filtrate was concentrated under reduced pressure of dichloromethane:methanol (100:0 changing to 95:5 then 90:10, by volume) to give 4-amino-5-isobutyl-1H-pyrazol-3-carboxylic acid amide (3.8 g) as an off-white solid, which was a mixture of rotamers. 1H NMR (400 MHz, DMSO-D6): δ=12.20-12.28 (1H, brs), 7.00-7.10 (1.34H, brs), 6.80-6.85 (0.66H, brs), 4.27-4.40 (2H, brs), 2.27-2.36 (2H, d), 1.78-1.88 (1H, m), 0.77-0.84 (6H, d) ppm. LRMS (electrospray): m/z [M+H]+ 183, [M+Na]+ 205. Anal. Found C, 52.27; H, 7.78; N, 30.59. C8H14N4O requires C, 52.73; H, 7.76; N, 30.75%.